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Compound Focus: Tetrathionic acid

CAS No.: 13760-29-7

Cat. No.: S571748

Concept Description Key Mechanism

Alloy Sensitization Metallurgical condition where Chromium depletion near boundaries
specific heating causes creates zones with less than 10.5% Cr,
precipitation of chromium making them anodic and susceptible to
carbides at grain boundaries [1] intergranular attack [3] [2].
[2].

Polythionic Acid Intergranular cracking of Sulfide scale on metal reacts with air (O2)

Stress Corrosion sensitized austenitic alloys in and moisture (H20) to form polythionic

Cracking (PTA SCC) specific environments [1] [2]. acids (H2SxOkx), which corrode chromium-

depleted grain boundaries [1] [3] [4].

Sensitization Temperature Ranges for Austenitic Alloys

The table below summarizes reported temperature ranges for sensitization, which is a critical factor for PTA
SCC susceptibility [1].
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Material / Condition

Sensitization

Notes | References

Temperature Range

General Austenitic
Stainless Steels

Weld Heat-Affected
Zones (HAZ)

Low-Carbon "L"
Grades (e.g., 304L,
316L)

Chemically
Stabilized Grades
(e.g., 321, 347)

400°C to 800°C

(approx. 750°F to
1500°F) [4] [2].

Rate of sensitization increases with temperature
within this range [1].

-- Particularly susceptible due to thermal cycles during

welding [4].

-- Less susceptible to sensitization from welding; can
sensitize after several hours above ~540°C
(~1000°F) or long-term above ~400°C (~750°F) [4]

2].

-- Grades with Ti or Nb resist sensitization by forming
carbides before chromium [1].

PTA SCC Prevention and Mitigation Strategies

Preventing PTA SCC requires a strategy that addresses the material, environment, and stress. The following

methods are recommended in industry standards like NACE SP0170 [1] [2] [5].

Method

Key Procedure Details

Application Notes

Alkaline Washing
(Neutralization)

Nitrogen Purging

Rinse with 2-2.5 wt% soda ash
solution; circulate/soak min. 2 hrs;
maintain pH =9 and chlorides <1000
ppm (prefer <50 ppm); add 0.4 wt%
sodium nitrate inhibitor [1].

Use dry nitrogen to exclude oxygen;
maintain Oz level <50 ppm [1] [5].

Must occur under inert atmosphere
before air exposure; ensure solution
contacts all internal surfaces; effective
draining is critical to prevent other
corrosion [1] [5].

Keeps system dry and oxygen-free;
good for short outages or when
equipment remains closed [1] [5].
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Method

Dry Air Purge

Material Selection

Operational
Protection for
Heaters

Key Procedure Details

Use dehumidified air; maintain dew
point of air 222°C (40°F) below internal
metal temperature [1] [5].

Use low-carbon "L" grades or stabilized
grades (321, 347) [1] [4] [2]-

Keep firebox heated above dew point
using pilots or portable heaters [1] [5].

Application Notes

Prevents moisture condensation on
metal surfaces [5].

"L" grades resist sensitization from
welding; stabilized grades resist
sensitization from high-temp service

[1] [4].

Protects external surfaces of tubes
from condensation when sulfide scales
are present [1] [5] [6].

Inspection and Detection of PTA SCC

Detecting PTA SCC can be challenging and often requires specific techniques [4].

e Primary Method: Liquid Penetrant Testing (PT) [4].
o Challenge: Cracks are often filled with tight, corrosive deposits that can hide the flaw. Light

sanding with a flapper disc may be necessary to clean the surface and improve the sensitivity

of the inspection [4].

e Laboratory Analysis: For positive identification, metallographic analysis and Scanning Electron
Microscopy (SEM) are used. These methods confirm the intergranular crack path and can help

differentiate PTA SCC from other failure types [3] [4].

The following diagram illustrates the logical workflow for preventing PTA SCC during a shutdown,

integrating the key strategies discussed above.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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